Cas no 62128-43-2 (Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)-)
62128-43-2 structure
Product Name:Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)-
CAS No:62128-43-2
MF:C13H13NO
MW:199.248423337936
CID:457113
PubChem ID:3714262
Update Time:2025-04-19
Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)-
- (4-methylphenyl)-(1-methylpyrrol-3-yl)methanone
- (1-methyl-1H-pyrrol-3-yl)(p-tolyl)methanone
- 62128-43-2
- DTXSID00395403
-
- Inchi： 1S/C13H13NO/c1-10-3-5-11(6-4-10)13(15)12-7-8-14(2)9-12/h3-9H,1-2H3
- InChI Key： FTMWXEIFZVGUDO-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)C1C=CN(C)C=1
Computed Properties
- Exact Mass: 199.09979
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22
Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
62128-43-2 (Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)-) Related Products
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